Cas no 657424-77-6 (Ethyl 5-(3-chlorophenyl)isoxazole-3-carboxylate)
657424-77-6 structure
Product Name:Ethyl 5-(3-chlorophenyl)isoxazole-3-carboxylate
CAS No:657424-77-6
MF:C12H10ClNO3
MW:251.665702342987
MDL:MFCD11113556
CID:875201
PubChem ID:46929188
Update Time:2025-04-19
Ethyl 5-(3-chlorophenyl)isoxazole-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 5-(3-chlorophenyl)isoxazole-3-carboxylate
- Ethyl 5-(3-chlorophenyl)-1,2-oxazole-3-carboxylate
- G70983
- DTXSID50677367
- Ethyl5-(3-chlorophenyl)isoxazole-3-carboxylate
- 657424-77-6
- 5-(3-chloro-phenyl)-isoxazole-3-carboxylic acid ethyl ester
- 5-(3-CHLOROPHENYL)-ISOXAZOLE-3CARBOXYLICACIDETHYLESTER
- DB-308034
- MFCD11113556
- SCHEMBL1227407
- SY069150
- ISTFXVOSPPRVQD-UHFFFAOYSA-N
- ethyl 5-(3-chlorophenyl)-isoxazole-3-carboxylate
- 5-(3-Chlorophenyl)-isoxazole-3 carboxylic acid ethyl ester
- MFCD07367337
-
- MDL: MFCD11113556
- Inchi: 1S/C12H10ClNO3/c1-2-16-12(15)10-7-11(17-14-10)8-4-3-5-9(13)6-8/h3-7H,2H2,1H3
- InChI Key: ISTFXVOSPPRVQD-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1)C1=CC(C(=O)OCC)=NO1
Computed Properties
- Exact Mass: 251.035
- Monoisotopic Mass: 251.0349209g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 275
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 52.3Ų
Experimental Properties
- PSA: 52.33
Ethyl 5-(3-chlorophenyl)isoxazole-3-carboxylate Security Information
- Storage Condition:Sealed in dry,2-8°C
Ethyl 5-(3-chlorophenyl)isoxazole-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM190663-1g |
ethyl 5-(3-chlorophenyl)isoxazole-3-carboxylate |
657424-77-6 | 95% | 1g |
$729 | 2021-08-05 | |
| Chemenu | CM190663-1g |
ethyl 5-(3-chlorophenyl)isoxazole-3-carboxylate |
657424-77-6 | 95% | 1g |
$*** | 2023-05-29 | |
| eNovation Chemicals LLC | Y1195433-1g |
Ethyl 5-(3-Chlorophenyl)isoxazole-3-carboxylate |
657424-77-6 | 95% | 1g |
$825 | 2024-07-20 | |
| abcr | AB602203-1g |
5-(3-Chloro-phenyl)-isoxazole-3-carboxylic acid ethyl ester; . |
657424-77-6 | 1g |
€517.50 | 2025-04-17 | ||
| abcr | AB602203-5g |
5-(3-Chloro-phenyl)-isoxazole-3-carboxylic acid ethyl ester; . |
657424-77-6 | 5g |
€1649.10 | 2025-04-17 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1595467-1g |
Ethyl 5-(3-chlorophenyl)isoxazole-3-carboxylate |
657424-77-6 | 98% | 1g |
¥6594.00 | 2024-05-05 | |
| eNovation Chemicals LLC | Y1195433-1g |
Ethyl 5-(3-Chlorophenyl)isoxazole-3-carboxylate |
657424-77-6 | 95% | 1g |
$825 | 2025-02-22 | |
| eNovation Chemicals LLC | Y1195433-1g |
Ethyl 5-(3-Chlorophenyl)isoxazole-3-carboxylate |
657424-77-6 | 95% | 1g |
$825 | 2025-02-26 | |
| Ambeed | A752528-100mg |
Ethyl 5-(3-chlorophenyl)isoxazole-3-carboxylate |
657424-77-6 | 95% | 100mg |
$169.0 | 2025-04-18 | |
| Ambeed | A752528-250mg |
Ethyl 5-(3-chlorophenyl)isoxazole-3-carboxylate |
657424-77-6 | 95% | 250mg |
$288.0 | 2025-04-18 |
Ethyl 5-(3-chlorophenyl)isoxazole-3-carboxylate Related Literature
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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